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Abstract

Phycoerythrobilin, a red-colored, light-harvesting linear tetrapyrrole pigment, is a key
chromophore within the phycobiliprotein family, particularly phycoerythrin.[1][2] Found
predominantly in cyanobacteria, red algae, and cryptophytes, this molecule plays a crucial role
in photosynthesis by capturing light energy in the green part of the spectrum and transferring it
to chlorophyll.[1][3] Its potent antioxidant and fluorescent properties have garnered significant
interest in the fields of drug development, diagnostics, and biotechnology. This technical guide
provides an in-depth overview of the discovery of phycoerythrobilin, its diverse natural
sources, and detailed experimental protocols for its extraction, purification, and quantification.
Furthermore, it presents a comprehensive summary of quantitative data on phycoerythrobilin
content in various organisms and elucidates its biosynthetic pathway.

Discovery and Structural Elucidation

The discovery of phycoerythrobilin is intrinsically linked to the study of phycoerythrin, the
protein to which it is covalently bound. Early research focused on characterizing the spectral
properties of these brilliantly colored proteins. It was the distinct red-orange fluorescence and
absorption maxima that hinted at the presence of a unique chromophore.[2] The precise
structure of phycoerythrobilin was elucidated through a combination of chemical degradation,
mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These studies
revealed its open-chain tetrapyrrole structure, distinguishing it from the cyclic porphyrin
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structure of chlorophyll.[1] Phycoerythrobilin is covalently attached to the phycoerythrin
apoprotein via a thioether bond to a cysteine residue.[4]

Natural Sources of Phycoerythrobilin

Phycoerythrobilin is synthesized by a variety of photosynthetic organisms, where it is a
constituent of phycoerythrin. The content of phycoerythrin, and consequently
phycoerythrobilin, can vary significantly depending on the species and environmental
conditions such as light intensity and quality.[3][5]

Cyanobacteria

Cyanobacteria, also known as blue-green algae, are a major source of C-phycoerythrin.
Species such as Nostoc, Anabaena, and Tolypothrix have been reported to contain high levels
of this pigment-protein complex.[3] Marine Synechococcus species are also notable for their
phycoerythrin content, which can be modulated in response to the light environment in a
process known as complementary chromatic adaptation.[6]

Red Algae (Rhodophyta)

Red algae are a rich source of R-phycoerythrin and B-phycoerythrin. Genera like Gracilaria,
Porphyridium, and Callithamnion are well-documented producers of high concentrations of

phycoerythrin.[5][7] The red macroalga Porphyra (nori) also contains significant amounts of
phycoerythrin.[6]

Cryptophytes (Cryptophyta)

Cryptophytes are a group of unicellular algae that possess phycoerythrin within their thylakoid
lumen. Species such as Rhodomonas salina are known to contain phycoerythrin 545 (PE545),
which is characterized by its specific absorption maxima.[2]

Quantitative Data on Phycoerythrin and
Phycoerythrobilin Content

The following tables summarize the phycoerythrin and estimated phycoerythrobilin content in
various organisms, as reported in the literature. The phycoerythrobilin content is estimated
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based on the reported phycoerythrin concentration, the number of phycoerythrobilin
chromophores per phycoerythrin molecule, and their respective molecular weights.

Note: The number of phycoerythrobilin (PEB) molecules per phycoerythrin (PE) molecule can
vary between species and even within the same species under different growth conditions. The
molecular weight of phycoerythrin is approximately 240,000 Daltons, and the molecular weight
of phycoerythrobilin is approximately 586.68 g/mol .[2][8]

Table 1: Phycoerythrin and Estimated Phycoerythrobilin Content in Cyanobacteria

. Estimated
Phycoerythrin .
. Phycoerythrobilin
Species Content (mg/g dry Reference(s)
. Content (mg/g dry
weight)

weight)
Tolypothrix sp. 660 1.62 [3]
Nostoc sp. 125.11 0.31 [3]
Anabaena sp. 102 0.25 [3]
Pseudanabaena sp. 92.57 0.23 [3]

Table 2: Phycoerythrin and Estimated Phycoerythrobilin Content in Red Algae
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Phycoerythrin

Estimated
Phycoerythrobilin

Species Content (mgl/g dry Reference(s)
. Content (mg/g dry
weight) .
weight)

Porphyridium

50 - 100 0.12-0.25 [5]
cruentum
Gracilaria gracilis 0.09-0.12 0.00022 - 0.00029 [5]
Palmaria palmata 54.3 0.13 [3]
Callithamnion - B

] Not specified Not specified [7]

byssoides
Plocamium a n

Not specified Not specified

cartilagineum

Table 3: Phycoerythrin and Estimated Phycoerythrobilin Content in Cryptophytes

Species

Phycoerythrin
Content (mgl/g dry

Estimated
Phycoerythrobilin
Content (mg/g dry

Reference(s)

weight
ght) weight)

Rhodomonas sp. 281.16 0.69
Cryptomonas ozolinii ~150-250 ~0.37-0.61 [8]
Cryptomonas

o ~100-200 ~0.25-0.49 [8]
pyrenoidifera
Cryptomonas curvata ~50-150 ~0.12-0.37 [8]

Biosynthesis of Phycoerythrobilin

Phycoerythrobilin is synthesized from heme in a multi-step enzymatic pathway. The process

begins with the oxidative cleavage of the heme macrocycle by heme oxygenase (HO) to

produce biliverdin IXa. Subsequently, a series of ferredoxin-dependent bilin reductases

catalyze the conversion of biliverdin IXa to phycoerythrobilin.
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In most cyanobacteria, red algae, and cryptophytes, this conversion is a two-step process:

e PebA (15,16-dihydrobiliverdin:ferredoxin oxidoreductase): This enzyme catalyzes the
reduction of the C15-C16 double bond of biliverdin IXa to form 15,16-dihydrobiliverdin.

o PebB (phycoerythrobilin:ferredoxin oxidoreductase): This enzyme then reduces the A-ring
of 15,16-dihydrobiliverdin to yield phycoerythrobilin.

An alternative, single-enzyme pathway exists in some cyanophages, where the enzyme PebS
(phycoerythrobilin synthase) directly converts biliverdin IXa to phycoerythrobilin.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b231632?utm_src=pdf-body
https://www.benchchem.com/product/b231632?utm_src=pdf-body
https://www.benchchem.com/product/b231632?utm_src=pdf-body
https://www.benchchem.com/product/b231632?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b231632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

______________________________________________________________

Canonical Pathway (Cyanobacteria, Red Algae, Cryptophytes)

PebA PebB
L p| 15.16-Dihydrobiliverdin

Heme Phycoerythrobilin

~
4
I
I
I
I
I
Heme Oxygenase (HO) *
I
I
\
\

PebS
(Cyanophages)

Algal Biomass
(Fresh or Frozen) Crude Phycoerythrin Extract

'

Cell Disruption
(Freeze-Thaw / Grinding / Sonication)

'

Extraction with

Ammonium Sulfate
Precipitation

Phosphate Buffer (4°C, dark) Dialysis
Centrifugation Anion-Exchange
(10,000 x g, 4°C) Chromatography
l |
Y

Cell Debris
(Pellet)

Crude Phycoerythrin Extract

(Supernatant) Pure Phycoerythrin

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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